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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the bioaccumulation potential of Disperse
Blue 85, a synthetic azo dye commonly used in the textile industry. Due to the limited

availability of direct experimental data for Disperse Blue 85, this guide employs a comparative

approach, leveraging data from structurally similar disperse dyes and utilizing Quantitative

Structure-Activity Relationship (QSAR) models to estimate key environmental fate parameters.

This information is crucial for understanding the potential environmental impact of this

compound and for informing risk assessment strategies.

Executive Summary
Disperse Blue 85 is a single azo class dye with the molecular formula C18H14ClN5O5 and a

molecular weight of 415.79 g/mol .[1] Like many disperse dyes, it is characterized by low water

solubility, a property that can influence its environmental distribution and potential for uptake by

aquatic organisms. This guide presents a comparison of the estimated bioaccumulation

potential of Disperse Blue 85 with available data for other disperse dyes, namely Disperse

Blue 79:1, Disperse Orange 37, and Disperse Blue 124. The assessment is based on key

indicators of bioaccumulation: the octanol-water partition coefficient (log Kow) and the

bioconcentration factor (BCF).
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The following table summarizes the available and estimated data for Disperse Blue 85 and its

comparators. It is important to note that the values for Disperse Blue 85 are estimations

derived from the US EPA's EPI Suite™ software, a widely used QSAR modeling tool.[2][3][4][5]

Experimental data for the comparator dyes have been compiled from various sources and are

provided with citations.

Parameter
Disperse Blue
85

Disperse Blue
79:1

Disperse
Orange 37

Disperse Blue
124

CAS Number 12222-83-2[1][6] 3618-72-2[7]
12223-33-5 /

13301-61-6[8]
61951-51-7

Molecular

Formula

C18H14ClN5O5[

1][6]

C23H25BrN6O1

0[7]

C17H15Cl2N5O

2[8]
C16H19N5O4S

Molecular Weight

( g/mol )
415.79[1][6] 625.38[9] 392.24 377.42

log Kow

(Octanol-Water

Partition

Coefficient)

4.33 (Estimated)
1.63

(Experimental)[9]

5.0 (Estimated)

[10]

No experimental

data found

BCF

(Bioconcentratio

n Factor) [L/kg]

45.6 (Estimated)
No experimental

data found

No experimental

data found

No experimental

data found

Note: The log Kow and BCF values for Disperse Blue 85 were estimated using the

KOWWIN™ and BCFBAF™ programs within the EPI Suite™ (v4.11). These are screening-

level estimates and should be interpreted with caution in the absence of experimental

validation.

Experimental Protocols
The standard methodology for determining the bioconcentration factor (BCF) in fish is outlined

in the OECD Test Guideline 305: "Bioaccumulation in Fish: Aqueous and Dietary Exposure."

This guideline provides a framework for assessing the uptake and depuration of a chemical by

fish from water.
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Key Aspects of the OECD 305 Protocol:
Test Organisms: A variety of fish species can be used, with common choices including

Zebrafish (Danio rerio), Fathead Minnow (Pimephales promelas), and Rainbow Trout

(Oncorhynchus mykiss).

Exposure: The test consists of two phases:

Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test

substance in water for a period sufficient to approach or reach a steady-state

concentration in the fish tissues.

Depuration Phase: After the uptake phase, the fish are transferred to a clean, flowing

water system without the test substance to measure the rate of elimination.

Test System: A flow-through system is preferred to maintain constant concentrations of the

test substance and water quality parameters (e.g., temperature, pH, dissolved oxygen).

Sampling and Analysis: Water and fish tissue samples are collected at regular intervals

during both the uptake and depuration phases. The concentration of the test substance in

these samples is measured using appropriate analytical techniques, such as high-

performance liquid chromatography (HPLC).

Data Analysis: The BCF is calculated as the ratio of the concentration of the test substance

in the fish (at steady state) to the concentration in the water. Kinetic BCF values can also be

calculated from the uptake and depuration rate constants.
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Caption: OECD 305 Experimental Workflow for BCF Determination.
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Azo dyes, including Disperse Blue 85, are known to undergo metabolic transformation in

organisms. The primary and most significant step is the reductive cleavage of the azo bond (-

N=N-). This process is often carried out by microbial communities in anaerobic environments,

such as the gut of fish, or by enzymes within the organism's tissues.

Azo Dye
(e.g., Disperse Blue 85)

Reductive Cleavage
of Azo Bond (-N=N-)

(Azoreductases)

Formation of
Aromatic Amines

Further Metabolism
(e.g., Acetylation, Hydroxylation) Excretion

Click to download full resolution via product page

Caption: Generalized metabolic pathway of azo dyes in organisms.

Discussion and Conclusion
The estimated log Kow of 4.33 for Disperse Blue 85 suggests a moderate potential for

bioaccumulation. Substances with a log Kow between 3 and 5 are generally considered to

have a tendency to partition into fatty tissues of organisms. The estimated BCF of 45.6 L/kg is

relatively low, suggesting that while uptake may occur, the substance is not expected to

concentrate to a high degree in aquatic organisms.

In comparison, the available data for structurally similar disperse dyes is limited and shows

some variability. The experimental log Kow for Disperse Blue 79:1 is significantly lower at 1.63,

indicating a much lower bioaccumulation potential.[9] Conversely, the estimated log Kow for

Disperse Orange 37 is higher at 5.0, suggesting a greater potential for bioaccumulation.[10]

The lack of experimental BCF data for all the compared dyes highlights a significant data gap

in the environmental risk assessment of this class of compounds.

The primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond,

leading to the formation of aromatic amines. The toxicity and further fate of these metabolites

are critical considerations in a comprehensive environmental risk assessment.

Based on the available information and QSAR estimations, the bioaccumulation potential of

Disperse Blue 85 is likely to be low to moderate. However, due to the absence of direct

experimental data, these conclusions should be treated with caution. Further experimental

studies following standardized protocols like OECD 305 are strongly recommended to
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definitively assess the bioconcentration factor and confirm the environmental risk profile of

Disperse Blue 85.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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